3-(4-fluorophenyl)-5,6-dimethyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C20H20FN3O2S2
• Molecular Weight: 417.5 g/mol
• IUPAC Name: 3-(4-fluorophenyl)-5,6-dimethyl-2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C20H20FN3O2S2/c1-12-13(2)28-18-17(12)19(26)24(15-7-5-14(21)6-8-15)20(22-18)27-11-16(25)23-9-3-4-10-23/h5-8H,3-4,9-11H2,1-2H3
• InChI Key: NNUZLPINDNFWQD-UHFFFAOYSA-N
• SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)N3CCCC3)C4=CC=C(C=C4)F)C

Description

3-(4-fluorophenyl)-5,6-dimethyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}thieno[2,3-d]pyrimidin-4(3H)-one is a novel thieno[2,3-d]pyrimidine compound that has attracted significant attention from the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 3-(4-fluorophenyl)-5,6-dimethyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}thieno[2,3-d]pyrimidin-4(3H)-one is still under investigation. However, it has been suggested that this compound may exert its therapeutic effects by modulating various signaling pathways involved in cancer cell proliferation, inflammation, and neurodegeneration.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects, including inhibition of cancer cell proliferation, induction of apoptosis, suppression of pro-inflammatory cytokines, and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-fluorophenyl)-5,6-dimethyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its high potency and specificity. However, one of the limitations of using this compound is its low solubility, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the study of 3-(4-fluorophenyl)-5,6-dimethyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}thieno[2,3-d]pyrimidin-4(3H)-one. One potential direction is to investigate its efficacy in combination with other chemotherapeutic agents for the treatment of cancer. Another direction is to study its potential use as a therapeutic agent for other diseases, such as autoimmune disorders and infectious diseases. Furthermore, future studies could focus on improving the solubility and bioavailability of this compound to enhance its efficacy in vivo.

Synthesis Methods

The synthesis of 3-(4-fluorophenyl)-5,6-dimethyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}thieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid with 2-bromo-1-(4-fluorophenyl)ethanone in the presence of potassium carbonate and N,N-dimethylformamide. The resulting intermediate is then reacted with 2-oxo-2-(1-pyrrolidinyl)ethyl mercaptan in the presence of triethylamine and acetic anhydride to yield the final product.

Scientific Research Applications

3-(4-fluorophenyl)-5,6-dimethyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]sulfanyl}thieno[2,3-d]pyrimidin-4(3H)-one has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has shown promising results in inhibiting the growth of tumor cells and inducing apoptosis. In addition, it has also been shown to have anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines. Furthermore, this compound has been studied for its potential neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.